Cas no 97190-71-1 (methyl 5,6-dihydro-4H-1,3-thiazine-2-carboxylate)

• Product Name: methyl 5,6-dihydro-4H-1,3-thiazine-2-carboxylate
• CAS No: 97190-71-1
• MF: C₆H₉NO₂S
• MW: 159.206160306931
• CID: 819487
• PubChem ID: 176617
• Update Time: 2025-04-19

methyl 5,6-dihydro-4H-1,3-thiazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5,6-dihydro-4H-1,3-thiazine-2-carboxylate
• 4H-1,3-Thiazine-2-carboxylicacid,5,6-dihydro-,methylester(9CI)
• 97190-71-1
• DTXSID00242761

• Inchi： 1S/C6H9NO2S/c1-9-6(8)5-7-3-2-4-10-5/h2-4H2,1H3
• InChI Key： GKKCUAICJIZGPW-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=NCCC1

Computed Properties

• Exact Mass: 159.035
• Monoisotopic Mass: 159.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 64Ų

Experimental Properties

• Density: 1.29
• Boiling Point: 242.1°Cat760mmHg
• Flash Point: 100.2°C
• Refractive Index: 1.576

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazines 1,3-thiazines